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Introduction
Nitrofurantoin is a synthetic antimicrobial agent commonly used for the treatment of

uncomplicated urinary tract infections (UTIs).[1] Its efficacy is attributed to its broad-spectrum

activity against common uropathogens.[1] In vitro susceptibility testing is crucial for monitoring

antimicrobial resistance trends and guiding appropriate therapeutic choices. These application

notes provide detailed protocols for determining the in vitro susceptibility of bacterial isolates to

nitrofurantoin monohydrate using standard laboratory methods: broth microdilution for Minimum

Inhibitory Concentration (MIC) determination and the Kirby-Bauer disk diffusion method.

Data Presentation: Susceptibility of Common
Uropathogens to Nitrofurantoin
The following tables summarize the in vitro susceptibility of key uropathogens to nitrofurantoin,

compiled from various studies. It is important to note that susceptibility patterns can vary

geographically and over time.
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Table 1: In Vitro Susceptibility of Escherichia coli to Nitrofurantoin

Study Reference Number of Isolates
Susceptibility Rate
(%)

Resistance Rate
(%)

Study 1[2][3] 230 91.74 8.26

Study 2[4] 51 74.5 25.5

Study 3[5] 981,466 (in 2019) 97.7 2.3

Study 4[1] 145 72.41 27.59

Study 5[6] 316
82.5 (female), 71.9

(male)

17.5 (female), 28.1

(male)

Table 2: In Vitro Susceptibility of Staphylococcus saprophyticus to Nitrofurantoin

Study Reference Number of Isolates
Susceptibility Rate
(%)

Resistance Rate
(%)

Study 1[7]
Multiple Clinical

Studies
87-89 11-13

Study 2[1] Not Specified 70 30

Study 3[8] 35 100 0

Study 4[9] 115 All susceptible 0

Table 3: In Vitro Susceptibility of Enterococcus faecalis to Nitrofurantoin
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Study Reference Number of Isolates
Susceptibility Rate
(%)

Resistance Rate
(%)

Study 1[10] Multiple Studies 88-100 0-12

Study 2[1] Not Specified 83.33 16.66

Study 3[11] 52 60 40

Study 4[12]
9 (Vancomycin-

Resistant)
88.8 11.2

Study 5[13][14] Not Specified All susceptible 0

Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) by Broth Microdilution
This method determines the lowest concentration of an antimicrobial agent that prevents the

visible growth of a microorganism in a broth dilution series.[15][16]

Materials:

Nitrofurantoin monohydrate powder

Dimethyl sulfoxide (DMSO) for stock solution preparation[9]

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial isolates for testing

0.5 McFarland turbidity standard

Sterile saline or phosphate-buffered saline (PBS)

Spectrophotometer
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Incubator (35-37°C)

Micropipettes and sterile tips

Procedure:

Preparation of Nitrofurantoin Stock Solution:

Accurately weigh the nitrofurantoin monohydrate powder.

Dissolve the powder in DMSO to prepare a high-concentration stock solution (e.g., 10

mg/mL).[17] Ensure complete dissolution.

This stock solution should be prepared fresh or stored in small aliquots at -20°C or lower

for a limited time, protected from light.

Preparation of Working Solutions:

On the day of the assay, thaw a stock solution aliquot if necessary.

Perform serial dilutions of the stock solution in CAMHB to create working solutions at twice

the final desired concentrations.

Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select several morphologically similar colonies of

the test organism.

Suspend the colonies in sterile saline or PBS.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This

corresponds to approximately 1-2 x 10⁸ CFU/mL.

Dilute the adjusted inoculum in CAMHB to achieve a final bacterial concentration of

approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

Microtiter Plate Setup:
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Dispense 50 µL of the appropriate 2x nitrofurantoin working solution into the wells of the

96-well plate, creating a serial dilution series.

Leave a column for a growth control (no antibiotic) and a sterility control (no bacteria).

Add 50 µL of the diluted bacterial inoculum to each well, except for the sterility control

wells.

The final volume in each well will be 100 µL.

Incubation:

Cover the microtiter plate and incubate at 35-37°C for 16-20 hours in ambient air.

Reading and Interpretation of Results:

After incubation, visually inspect the wells for turbidity.

The MIC is the lowest concentration of nitrofurantoin at which there is no visible growth.

[16]

The growth control well should be turbid, and the sterility control well should be clear.

Interpret the MIC values as susceptible, intermediate, or resistant based on the latest

Clinical and Laboratory Standards Institute (CLSI) or European Committee on

Antimicrobial Susceptibility Testing (EUCAST) breakpoints.[18][19]
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Workflow for Broth Microdilution MIC Testing.
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Protocol 2: Kirby-Bauer Disk Diffusion Susceptibility
Testing
This method assesses the susceptibility of a bacterial isolate to an antimicrobial agent by

measuring the diameter of the zone of growth inhibition around a disk impregnated with the

agent.[20][21]

Materials:

Nitrofurantoin disks (300 µg)

Mueller-Hinton Agar (MHA) plates (4 mm depth)[21]

Bacterial isolates for testing

0.5 McFarland turbidity standard

Sterile cotton swabs

Incubator (35-37°C)

Ruler or caliper for measuring zone diameters

Forceps

Procedure:

Inoculum Preparation:

Prepare a bacterial inoculum as described in the broth microdilution protocol, adjusting the

turbidity to match the 0.5 McFarland standard.

Inoculation of MHA Plate:

Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension.

Remove excess fluid by pressing the swab against the inside of the tube.
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Streak the swab evenly over the entire surface of the MHA plate in three directions,

rotating the plate approximately 60 degrees between each streaking to ensure confluent

growth.[22]

Allow the plate to dry for 3-5 minutes, but no more than 15 minutes, before applying the

disks.[21]

Application of Nitrofurantoin Disks:

Using sterile forceps, aseptically place a 300 µg nitrofurantoin disk onto the inoculated

surface of the MHA plate.

Gently press the disk to ensure complete contact with the agar surface. Do not move the

disk once it has been placed.[22]

Incubation:

Invert the plates and incubate at 35-37°C for 16-20 hours in ambient air.

Reading and Interpretation of Results:

After incubation, measure the diameter of the zone of complete growth inhibition around

the disk to the nearest millimeter.

Interpret the zone diameter as susceptible, intermediate, or resistant according to the

latest CLSI or EUCAST guidelines.[23]
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Workflow for Kirby-Bauer Disk Diffusion Testing.
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It is imperative to perform quality control testing with each batch of susceptibility tests. This

should be done using reference strains with known susceptibility to nitrofurantoin, such as E.

coli ATCC 25922 and Staphylococcus aureus ATCC 25923. The results should fall within the

acceptable ranges specified by CLSI or EUCAST guidelines.

Conclusion
The in vitro susceptibility testing of nitrofurantoin monohydrate is a fundamental component of

clinical microbiology and antimicrobial drug development. The broth microdilution and disk

diffusion methods, when performed according to standardized protocols, provide reliable data

to inform clinical decisions and monitor resistance patterns. Adherence to established

guidelines from organizations like CLSI and EUCAST is essential for ensuring the accuracy

and reproducibility of these tests.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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